1-(5-methylisoxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
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Description
1-(5-methylisoxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications
Isoxazole Derivatives Synthesis and Applications
- Isoxazole derivatives have been synthesized through various chemical transformations, indicating a broad interest in their potential applications, including their use in generating novel heterocyclic compounds with potential biological activities. For instance, the synthesis of 3-methylisoxazole-5-carboxamides has been reported, showcasing methods for generating isoxazole derivatives that could be applied to similar compounds for pharmacological exploration (Martins et al., 2002).
Thiophene Derivatives Synthesis and Applications
- Thiophene derivatives, similarly, have been utilized in the synthesis of heterocyclic compounds with potential for various applications. Novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, for instance, have been explored for thienopyrimidine synthesis, suggesting the versatility of thiophene derivatives in medicinal chemistry and drug design (Pokhodylo et al., 2010).
Biological Activities and Potential Applications
- The synthesis and characterization of compounds featuring isoxazole and thiophene moieties have led to the discovery of materials with notable biological activities. For example, the development of isoxazolyl- and isothiazolylcarbamides exhibiting antitumor activity showcases the therapeutic potential of such derivatives. This area of research suggests that compounds like "1-(5-methylisoxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide" could be of interest for developing new anticancer agents (Potkin et al., 2014).
Properties
IUPAC Name |
1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-9-5-12(16-20-9)14(19)17-7-10(8-17)13(18)15-6-11-3-2-4-21-11/h2-5,10H,6-8H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNRNNPFIGGZCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CC(C2)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.